Proven Chemotactic Activity of the Minimal Active Sequence vs. Full-Length Osteocalcin
The synthetic pentapeptide H-Phe-Tyr-Gly-Pro-Val-OH exhibits chemotactic activity that is functionally equivalent to the full-length osteocalcin protein for a defined set of cell types, but without the confounding variables of the Gla-domain. In vitro Boyden chamber assays demonstrated that the peptide is chemotactic for cultured human breast cancer cells, human and mouse monocytes, and rat osteosarcoma cells, mirroring the activity of the native BGP [1]. This demonstrates that the 45-49 sequence is both necessary and sufficient for this specific biological activity, a property not shared by N-terminal or mid-region osteocalcin fragments [2].
| Evidence Dimension | Chemotactic activity (cell migration) |
|---|---|
| Target Compound Data | Active (chemoattractant) |
| Comparator Or Baseline | Full-length Bone Gla Protein (BGP, osteocalcin) - Active; N-terminal (1-19) and mid-region (20-43) fragments - Inactive |
| Quantified Difference | Equivalent activity to full-length protein; significantly higher activity than inactive fragments |
| Conditions | In vitro Boyden chamber assay with human breast cancer cells (MDA-MB-231), human monocytes, and rat osteosarcoma cells |
Why This Matters
This ensures that experiments using the pentapeptide specifically interrogate C-terminal-mediated chemotaxis without interference from the Gla-domain's calcium-binding and potential cell-signaling activities.
- [1] Mundy GR, Poser JW. Chemotactic activity of the gamma-carboxyglutamic acid containing protein in bone. Calcif Tissue Int. 1983;35(2):164-8. doi: 10.1007/BF02405025. View Source
- [2] PeptideDB. Bone Gla Protein (45-49) Database Entry. View Source
